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Compound of Interest

Compound Name: Escarol

CAS No.: 80317-98-2

Cat. No.: B1233730

Get Quote

Note on Chemical Identification: The name "Escarol" is not standard for a specific chemical

substance in common laboratory use. It is crucial to verify the exact chemical identity and

consult the manufacturer-provided Safety Data Sheet (SDS) before handling or disposal. This

guide provides general procedures for chemical waste disposal and should be adapted to the

specific hazards outlined in the SDS for your substance. The information provided here is

based on general laboratory safety protocols and data from safety sheets for similarly named

commercial products such as the UV filter Escalol™ 557 and the pesticide Escar-Go 3.

Hazard Assessment and Personal Protective
Equipment (PPE)
Before beginning any disposal procedure, a thorough hazard assessment is mandatory. The

specific hazards of "Escarol" must be determined from its SDS. General hazards to consider

include toxicity, flammability, corrosivity, and reactivity.

Based on general laboratory practice for handling potentially hazardous chemicals, the

following minimum Personal Protective Equipment (PPE) is required:
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Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene). The specific glove

material should be chosen based on the chemical's properties as listed in the SDS.

Body Protection: A laboratory coat.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood to minimize inhalation exposure.

Step-by-Step Disposal Procedure
The proper disposal of "Escarol" depends on its specific chemical properties and local

regulations. The following is a general workflow for the disposal of chemical waste from a

laboratory setting.

Step 1: Waste Identification and Segregation

Identify: Clearly label a dedicated waste container with "Escarol Waste" and include the

chemical name and any hazard symbols (e.g., toxic, flammable).

Segregate: Do not mix Escarol waste with other chemical waste unless explicitly permitted

by your institution's hazardous waste management guidelines. Incompatible chemicals can

react dangerously.

Step 2: Waste Collection

Solid Waste: Collect solid "Escarol" waste, including contaminated materials like absorbent

pads, weighing paper, and gloves, in a clearly labeled, sealed, and chemically resistant

container.

Liquid Waste: Collect liquid "Escarol" waste in a dedicated, leak-proof, and shatter-resistant

container. Ensure the container is compatible with the chemical. Do not fill the container to

more than 80% capacity to allow for vapor expansion.

Step 3: Spill Management In the event of a spill, follow these steps immediately:

Alert Personnel: Notify others in the immediate area.
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Evacuate: If the spill is large or poses an immediate respiratory hazard, evacuate the area

and follow your institution's emergency procedures.

Don PPE: Before cleaning the spill, ensure you are wearing the appropriate PPE.

Containment: For liquid spills, use an inert absorbent material like vermiculite or sand to

contain the spill. For solid spills, gently cover with a damp paper towel to prevent dust from

becoming airborne.[1]

Cleanup: Carefully collect the absorbed material or covered solid into the designated

"Escarol Waste" container.

Decontaminate: Clean the spill area with an appropriate solvent or detergent, followed by

water. All cleaning materials must also be disposed of as hazardous waste.

Step 4: Storage and Disposal

Storage: Store the sealed "Escarol Waste" container in a designated, well-ventilated, and

secure hazardous waste accumulation area, away from incompatible materials.

Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor. Do not dispose of "Escarol" down the drain or in regular trash.

Quantitative Data Summary
Parameter Guideline Source

Waste Container Fill Level Do not exceed 80% capacity General Laboratory Practice

Spill Containment
Use inert absorbent material

(vermiculite, sand)
[1]

Decontamination Solution
70% ethanol or suitable

laboratory disinfectant
[1]

Experimental Workflow and Diagrams
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The following diagram illustrates the decision-making process for the proper disposal of

"Escarol" waste in a laboratory setting.

Preparation & Assessment

Waste Collection & Segregation

Spill Management

Final Disposal

Start: Identify Escarol Waste

Consult Safety Data Sheet (SDS)

Determine Hazards (Toxic, Flammable, etc.)

Select Appropriate PPE

Solid or Liquid Waste?

Collect in Labeled Solid Waste Container

Solid

Collect in Labeled Liquid Waste Container

Liquid

Spill Occurs?

Follow Spill Cleanup Protocol

Yes

Proceed to Storage

No

Store in Designated Hazardous Waste Area

Contact EHS for Pickup/Disposal

End: Proper Disposal Complete
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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